![molecular formula C19H20N2O5S B2541976 Methyl 2-[[4-(1,1-dioxothiazinan-2-yl)benzoyl]amino]benzoate CAS No. 941888-67-1](/img/structure/B2541976.png)
Methyl 2-[[4-(1,1-dioxothiazinan-2-yl)benzoyl]amino]benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Methyl 2-[[4-(1,1-dioxothiazinan-2-yl)benzoyl]amino]benzoate, also known as MTDB, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. MTDB belongs to the class of thiazolidinediones, which are known for their insulin-sensitizing properties.
Scientific Research Applications
Analgesic Activity
“Methyl 2-[[4-(1,1-dioxothiazinan-2-yl)benzoyl]amino]benzoate” and its derivatives have been studied for their analgesic properties . The compounds have shown promising results in reducing pain, which could potentially be used in the development of new analgesic drugs .
Anti-Inflammatory Activity
The compound has also been associated with anti-inflammatory activities . This suggests that it could be used in the treatment of conditions characterized by inflammation .
Antimicrobial Activity
Some derivatives of the compound have shown moderate to good antimicrobial activities . This suggests potential use in the development of new antimicrobial drugs .
Antifungal Activity
In addition to its antimicrobial properties, the compound has also shown potential for antifungal actions . This could be particularly useful in the treatment of fungal infections .
Synthesis of Derivatives
The compound can be used in the synthesis of various derivatives, each with its own potential applications . For example, it can be used to synthesize a monohydrate of the target acid, its sodium salt, or 4-methyl-2,2-dioxo-1 H -2λ 6 ,1-benzothiazine .
Study of Structure-Activity Relationship
The compound has been used in studies to determine the regularities of the structure–analgesic activity relationship . This could provide valuable insights for the development of new drugs .
properties
IUPAC Name |
methyl 2-[[4-(1,1-dioxothiazinan-2-yl)benzoyl]amino]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N2O5S/c1-26-19(23)16-6-2-3-7-17(16)20-18(22)14-8-10-15(11-9-14)21-12-4-5-13-27(21,24)25/h2-3,6-11H,4-5,12-13H2,1H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZUHCSUUIRMMMRC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=CC=C1NC(=O)C2=CC=C(C=C2)N3CCCCS3(=O)=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.